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Compound of Interest

Compound Name: Methyl Pentadecanoate

Cat. No.: B7803268 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Methyl pentadecanoate, a saturated fatty acid methyl ester, serves as a valuable compound

in various scientific and industrial applications, from a reference standard in lipidomic analysis

to a component in the formulation of pharmaceuticals and biofuels. A thorough understanding

of its physical properties is paramount for its effective utilization in research and development.

This technical guide provides a comprehensive overview of the key physical characteristics of

methyl pentadecanoate, supported by generalized experimental methodologies for their

determination.

Core Physical Properties
Methyl pentadecanoate is characterized as a colorless to light yellow clear liquid at room

temperature.[1] Its fundamental physical properties are summarized in the table below,

providing a clear reference for laboratory and industrial applications.
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Property Value Units Conditions

Molecular Formula C₁₆H₃₂O₂ - -

Molecular Weight 256.42 - 256.43 g/mol -

Melting Point 15 - 19 °C [2][3][4]

Boiling Point 141 - 156 °C
@ 3-4 mmHg[1][2][3]

[4]

309.30 (est.) °C @ 760 mmHg[5]

Density 0.862 - 0.870 g/mL @ 20-25 °C[2][3][5]

Refractive Index 1.437 - 1.440 -
@ 20 °C (n20/D)[2][3]

[5]

Solubility

Insoluble in water;

Soluble in alcohol,

ether, DMF, DMSO,

and hexane.

- [4][6]

Experimental Protocols for Property Determination
The following sections outline the generalized experimental methodologies for determining the

key physical properties of fatty acid methyl esters (FAMEs) like methyl pentadecanoate.

These protocols are based on standard laboratory techniques and established methods such

as those from ASTM International.

1. Determination of Melting Point

The melting point of a crystalline solid is the temperature at which it changes state from solid to

liquid. For a pure substance, the melting point is a sharp, well-defined temperature. Impurities

tend to lower and broaden the melting range.

Methodology: Differential Scanning Calorimetry (DSC)

Sample Preparation: A small, accurately weighed sample (typically 1-5 mg) of methyl
pentadecanoate is hermetically sealed in an aluminum pan.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://thescipub.com/pdf/ajassp.2006.1859.1863.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC2817593/
https://ayalytical.com/astm-d7806/
https://store.astm.org/stp25880s.html
https://thescipub.com/pdf/ajassp.2006.1859.1863.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC2817593/
https://ayalytical.com/astm-d7806/
https://www.kaycantest.com/UploadFile/news/20210223/eed6e89a-566c-f20e-3686-3a0a93b7bb8a.pdf
https://thescipub.com/pdf/ajassp.2006.1859.1863.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC2817593/
https://www.kaycantest.com/UploadFile/news/20210223/eed6e89a-566c-f20e-3686-3a0a93b7bb8a.pdf
https://thescipub.com/pdf/ajassp.2006.1859.1863.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC2817593/
https://www.kaycantest.com/UploadFile/news/20210223/eed6e89a-566c-f20e-3686-3a0a93b7bb8a.pdf
https://ayalytical.com/astm-d7806/
https://www.researchgate.net/post/What-is-the-best-solvent-to-dilute-FAME-fatty-acid-methyl-ester-samples-for-GC-MS-analysis
https://www.benchchem.com/product/b7803268?utm_src=pdf-body
https://www.benchchem.com/product/b7803268?utm_src=pdf-body
https://www.benchchem.com/product/b7803268?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7803268?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Instrument Setup: A differential scanning calorimeter is calibrated using standard materials

with known melting points (e.g., indium).

Thermal Program: The sample and an empty reference pan are subjected to a controlled

temperature program. A typical program involves an initial isothermal period, followed by a

linear heating ramp (e.g., 2-10 °C/min) through the expected melting range.

Data Acquisition: The instrument measures the difference in heat flow between the sample

and the reference pan as a function of temperature.

Analysis: The melting point is determined from the resulting thermogram as the onset

temperature or the peak temperature of the endothermic melting transition.

2. Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid and the liquid changes into a vapor.

Methodology: Gas Chromatography (Simulated Distillation) - Based on ASTM D7398

Sample Preparation: A diluted aliquot of the methyl pentadecanoate sample is prepared

using a suitable solvent.[5]

Instrument Setup: A gas chromatograph (GC) equipped with a non-polar capillary column

and a flame ionization detector (FID) is used.[5] The instrument conditions (e.g., injector

temperature, oven temperature program, carrier gas flow rate) are set according to the

standard method.

Calibration: A calibration mixture of n-paraffins with known boiling points is injected to

establish a retention time versus boiling point curve.

Sample Analysis: The prepared sample is injected into the GC. The components of the

sample are separated based on their boiling points and detected by the FID.

Data Analysis: The retention time of the methyl pentadecanoate peak is correlated with

the calibration curve to determine its boiling point.
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3. Determination of Density

Density is the mass of a substance per unit volume.

Methodology: Digital Density Meter

Instrument Calibration: The digital density meter is calibrated using dry air and distilled

water at a known temperature (e.g., 20 °C).

Sample Introduction: The methyl pentadecanoate sample is introduced into the

oscillating U-tube of the density meter, ensuring no air bubbles are present.

Measurement: The instrument measures the oscillation period of the U-tube containing the

sample, which is directly related to the density of the sample. The temperature of the

sample is precisely controlled during the measurement.

Reading: The density value is displayed by the instrument.

4. Determination of Refractive Index

The refractive index is a dimensionless number that describes how fast light travels through a

material.

Methodology: Abbe Refractometer

Instrument Calibration: The refractometer is calibrated using a standard liquid with a

known refractive index (e.g., distilled water).

Sample Application: A few drops of the methyl pentadecanoate sample are placed on the

prism of the refractometer.

Measurement: The prism is closed, and the light source is adjusted. The user looks

through the eyepiece and adjusts the controls to bring the dividing line between the light

and dark fields into sharp focus at the center of the crosshairs.

Reading: The refractive index is read directly from the instrument's scale. The temperature

should be monitored and reported as the refractive index is temperature-dependent.
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Visualizing Experimental Workflow
The following diagram illustrates a generalized workflow for the determination of the physical

properties of methyl pentadecanoate.

Sample Preparation

Property Determination
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Data Analysis & Reporting

Methyl Pentadecanoate Sample

Differential Scanning Calorimetry (DSC) Gas Chromatography (GC) Digital Density Meter Abbe Refractometer
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Final Report

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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